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Cat. No.: B1668065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Buramate (CAS No. 4663-83-6) is a carbamate derivative with the systematic name 2-

hydroxyethyl N-benzylcarbamate.[1] It is classified as a research chemical with reported,

though not extensively documented, neuroprotective, anticonvulsant, antipsychotic, and

antibacterial properties.[2][3][4][5] This document provides a comprehensive summary of the

currently available technical information on Buramate, including its chemical and physical

properties. Due to the limited availability of published research, this guide also outlines a

general synthetic protocol and hypothetical experimental workflows. A significant scarcity of

quantitative pharmacological and toxicological data in publicly accessible literature should be

noted.

Chemical and Physical Properties
Buramate is a member of the benzene class of organic compounds. Its fundamental properties

are summarized in the table below.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₃

Molecular Weight 195.22 g/mol

CAS Number 4663-83-6

IUPAC Name
2-hydroxyethyl N-

benzylcarbamate

Synonyms
AC-601, NSC-30223,

Hyamate, Buramat

Calculated LogP (CLOGP) 0.99

Topological Polar Surface Area

(TPSA)
58.56 Å²

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 5

Biological Activity and Potential Applications
While in-depth pharmacological studies are not widely published, Buramate is reported to

exhibit several biological activities. Commercial suppliers of research chemicals note its

potential as a neuroprotective and anticonvulsant agent. Additionally, it has been classified as

an antipsychotic. Some sources also suggest potential antibacterial properties. These reported

activities suggest that Buramate could be a subject of interest in neuroscience and infectious

disease research.

The diagram below illustrates the logical relationships between Buramate and its potential

research areas based on its reported biological activities.
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Buramate

Neuroprotective Activity Anticonvulsant Activity Antipsychotic Activity Antibacterial Activity

Neuroscience Research Infectious Disease Research
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Reaction Setup

Reaction

Workup and Purification

Dissolve 2-aminoethanol
in anhydrous DCM

Cool to 0°C

Add triethylamine

Add benzyl chloroformate
dropwise

Stir at room temperature
(12-24h)

Monitor by TLC

Quench with water

Wash with NaHCO₃

and brine

Dry organic layer

Concentrate in vacuo

Purify by column
chromatography

Pure Buramate

Characterization (NMR, MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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